Morpholine, 4-[(2S)-2-amino-1-oxo-3-phenylpropyl]-

• IUPAC Name: (2S)-2-amino-1-morpholin-4-yl-3-phenylpropan-1-one
• InChI: InChI=1S/C13H18N2O2/c14-12(10-11-4-2-1-3-5-11)13(16)15-6-8-17-9-7-15/h1-5,12H,6-10,14H2/t12-/m0/s1
• InChI Key: NUAMZZJTBNPSTD-LBPRGKRZSA-N
• Canonical SMILES: C1COCCN1C(=O)C(CC2=CC=CC=C2)N
• Isomeric SMILES: C1COCCN1C(=O)[C@H](CC2=CC=CC=C2)N
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• CAS No.: 141834-13-1

Description

Morpholine is an organic chemical compound having the chemical formula O (C H 2 CH 2) 2 N H. This heterocycle features both amine and ether functional groups. Morpholine is a base; its conjugate acid is called morpholinium. For example, treating morpholine with hydrochloric acid makes the salt morpholinium chloride.

Synthesis Analysis

The synthesis of morpholines has attracted significant attention due to its widespread availability in natural products and biologically relevant compounds. Recent advances in the synthesis of morpholines and their carbonyl-containing analogs have been made from 1,2-amino alcohols, aziridines, epoxides, and related compounds. A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

Morpholine is a six-membered aliphatic heterocyclic compound. The morpholine motif contains both nitrogen and oxygen atoms. The carbon atoms adjacent to the N–H bond are saturated, ensuring sp3 hybridization at the nitrogen center, with the result that the N atom lies out of the plane defined by the four carbon atoms.

Chemical Reactions Analysis

Morpholine undergoes most chemical reactions typical for other secondary amines, though the presence of the ether oxygen withdraws electron density from the nitrogen, rendering it less nucleophilic (and less basic) than structurally similar secondary amines such as piperidine. For this reason, it forms a stable chloramine.

Physical and Chemical Properties Analysis

Morpholine is a colorless liquid with a weak, ammonia-like or fish-like odor. It has a density of 1.007 g/cm3, a melting point of -5 °C, and a boiling point of 129 °C. It is soluble in water.

Safety and Hazards

Morpholine is flammable and corrosive. It can cause severe skin burns and eye damage. It may cause respiratory irritation and is suspected of damaging fertility. It is recommended to use personal protective equipment as required and to handle it only in a well-ventilated area.